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Compound of Interest

Compound Name: (S)-2-Aminohex-4-ynoic acid
CAS No.: 29834-76-2
Cat. No.: B1589358
Get Quote
. J

Introduction: The Bioorthogonal Anchor

2-Aminohex-4-ynoic acid (often abbreviated as Ahx or related to Crotylglycine analogues) is a
six-carbon aliphatic alpha-amino acid characterized by an internal alkyne at the

position. Unlike its alkene counterparts used in Ring-Closing Metathesis (RCM) stapling, this
internal alkyne serves two distinct high-value functions in drug discovery:

* Click-Stapling: It acts as the dialkynyl component for copper-catalyzed azide-alkyne
cycloaddition (CUAAC) "double-click" stapling with diazido-linkers, stabilizing

-helical peptides.[1]

+ Raman Probe: The internal alkyne provides a silent spectral window (~2200 cm~1) for
Stimulated Raman Scattering (SRS) microscopy, allowing label-free imaging of metabolic
incorporation.

Structural Identity[2][3][4][5]
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IUPAC Name: 2-aminohex-4-ynoic acid[2][3]

CAS Number: 859842-08-3 (Hydrochloride salt)

Molecular Formula:

Key Feature: The internal triple bond restricts conformational freedom less than a terminal
alkyne but provides steric bulk comparable to leucine/isoleucine.

Stereochemical Analysis & Configuration

The biological activity of peptidomimetics is strictly governed by the stereochemistry at the

-carbon (C2).

Cahn-Ingold-Prelog (CIP) Priority Assignment

To assign the absolute configuration (R/S), we rank the substituents attached to the chiral

center (C2) based on atomic humber and connectivity:

Priority 1:

(Nitrogen, Atomic #7)

Priority 2:

(Carbon bonded to O, O, O)

Priority 3:

(Carbon bonded to C, H, H; the alkyne carbon counts as C, C, C phantom atoms)
Priority 4:

(Hydrogen, Atomic #1)

Configuration Mapping:

S-Configuration: corresponds to the L-isomer, the natural congener for peptide synthesis.

R-Configuration: corresponds to the D-isomer.
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Expert Insight: In solid-phase peptide synthesis (SPPS), the Fmoc-L-2-Aminohex-4-ynoic acid is
the standard building block. Using the D-isomer induces reverse-turn structures often used to

stabilize

-hairpins.

Enantioselective Synthesis Strategies

Two primary methodologies dominate the production of high-purity (S)-2-aminohex-4-ynoic
acid: Asymmetric Phase-Transfer Catalysis (PTC) and Enzymatic Resolution.

Method A: Asymmetric Phase-Transfer Catalysis
(Scalable & Modern)

This method utilizes the O'Donnell Schiff base substrate and a chiral quaternary ammonium
salt (Maruoka catalyst) to install the side chain with high enantiomeric excess (ee).

Mechanism: The chiral catalyst creates a rigid ionic pair with the enolate of the glycine imine,
blocking one face of the molecule and forcing the electrophile (1-bromo-2-butyne) to attack
from the opposite side.

Reagents:

Substrate:tert-Butyl glycinate benzophenone imine.

Electrophile: 1-Bromo-2-butyne.

Catalyst: (

)-3,4,5-Trifluorophenyl-NAS bromide (Maruoka Catalyst).

Base: 50% KOH (aq).
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Method B: Enzymatic Resolution (Classic & Cost-
Effective)

For laboratories without access to expensive chiral catalysts, kinetic resolution using Acylase |
(from Aspergillus melleus) is robust.

¢ Synthesize racemic N-acetyl-2-aminohex-4-ynoic acid.
 Incubate with Acylase | at pH 7.5.
e The enzyme selectively hydrolyzes the L-amide to the free L-amino acid.

e The D-amide remains unreacted and is separated by extraction.

Detailed Experimental Protocol: Asymmetric
Alkylation

Target: (S)-2-Aminohex-4-ynoic acid (L-isomer)

Step 1: Preparation of the Glycine Schiff Base

o Dissolve glycine tert-butyl ester hydrochloride (10 mmol) in DCM.

e Add benzophenone imine (10 mmol) and stir at RT for 12h.

o Wash with water, dry over MgSOa4, and concentrate to yield the Schiff base.

Step 2: Asymmetric Alkylation

Setup: In a round-bottom flask, dissolve the Schiff base (1.0 eq) and (

)-Maruoka catalyst (1 mol%) in Toluene.

Activation: Cool the mixture to 0°C. Add 1-bromo-2-butyne (1.2 eq).

Initiation: Vigorously stir and add 50% aqueous KOH (5.0 eq) dropwise.

Reaction: Stir at 0°C for 4-8 hours. Monitor by TLC (Hexane/EtOAc 4:1).
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e Quench: Dilute with water and extract with diethyl ether.

Step 3: Hydrolysis & Deprotection

e Dissolve the alkylated intermediate in THF/AN HCI (1:1). Stir for 2h to cleave the imine.
o Wash with ether to remove benzophenone.

» Heat the aqueous layer (containing the amino ester) to reflux in 6N HCI for 4h to hydrolyze
the tert-butyl ester.

 Purification: Apply to a Dowex 50W ion-exchange column. Elute with 1M NH4OH.

 Yield: Expect 85-90% yield with >98% ee.

Visualization: Synthesis Workflow

Ph2C=NH__| Imine KOH, Toluene, 0°C | Alkylation Acid Hydrolysis lon Exchange ©)- Prroyad] Acid
= Formation | (Maruoka Cat. + 1-Bromo-2-butyne) (HCITHF) -

A

Glycine t-Butyl Ester

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the asymmetric synthesis of the L-isomer using Phase
Transfer Catalysis.

Analytical Validation

Trustworthiness in stereochemistry relies on rigorous validation. Do not assume enantiopurity
based on the catalyst alone.

Data Summary Table
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Parameter Specification Method

Appearance White to off-white powder Visual

Purity (Chemical) >98% HPLC (C18), 210 nm

Chiral Purity (ee) >99% (S-isomer) Chiral HPLC (Crownpak CR+)
Specific Rotation (c=1, 1N HCI) Polarimetry

Mass Spec [M+H]+ = 128.07 ESI-MS

Decision Matrix for Chiral Analysis

Synthesized Sample

'

Determine Enantiomeric Excess

ﬁect AnalyNHPLC col unavailable

Chiral HPLC
(Crownpak CR+)

Marfey's Reagent
(Derivatization)

N/

Calculate % ee

Click to download full resolution via product page

Figure 2: Analytical decision tree for verifying stereochemical purity.

Protocol: Chiral HPLC

e Column: Daicel Crownpak CR(+) (specifically designed for free amino acids).

» Mobile Phase: pH 1.5 Perchloric acid (aq).
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e Temp: 25°C.
e Detection: UV 210 nm (the alkyne provides weak absorbance, low wavelength is critical).

* Retention: The L-isomer typically elutes before the D-isomer on CR(+) columns due to crown
ether complexation dynamics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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